2-[5-(4-methoxypyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C19H20N6O2
• Molecular Weight: 364.4 g/mol
• IUPAC Name: 2-[5-(4-methoxypyrimidin-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C19H20N6O2/c1-27-17-5-6-20-19(22-17)24-11-13-9-23(10-14(13)12-24)16-8-18(26)25-7-3-2-4-15(25)21-16/h2-8,13-14H,9-12H2,1H3
• InChI Key: BXXGGJQZCHXPIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC=C1)N2CC3CN(CC3C2)C4=CC(=O)N5C=CC=CC5=N4

Description

2-[5-(4-methoxypyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic compound that belongs to the class of heterocyclic compounds These compounds are characterized by their ring structures that contain at least two different elements as members of the ring

Preparation Methods

The synthesis of 2-[5-(4-methoxypyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-4H-pyrido[1,2-a]pyrimidin-4-one involves multiple steps, typically starting with the preparation of the pyrimidine and pyrrolopyrrol intermediates. The reaction conditions often include the use of solvents such as ethanol and catalysts to facilitate the formation of the desired product. Industrial production methods may involve optimization of these synthetic routes to increase yield and purity .

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Reduction: The addition of hydrogen or removal of oxygen can produce reduced forms of the compound.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various organic solvents . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound has shown promise in biological assays, particularly in the inhibition of certain enzymes.

Medicine: Research has indicated potential therapeutic applications, including anticancer properties.

Industry: It may be used in the development of new materials with specific chemical properties

Mechanism of Action

The mechanism by which this compound exerts its effects involves interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to the inhibition or activation of biochemical pathways, resulting in the desired therapeutic or chemical effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar compounds include other pyrimidine and pyrrolopyrrol derivatives, which may share some chemical properties but differ in their specific applications and effectiveness .